4-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)aniline
Overview
Description
4-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)aniline, also known as 4-Methylbenzotriazole (MBT), is an organic compound that has been widely studied in the scientific research field. It is a highly versatile molecule that has been used in a variety of laboratory experiments and applications. MBT has been used as a reagent for the synthesis of a variety of compounds, as a catalyst for reactions, and as a ligand for metal complexes. In addition, MBT has been studied for its potential biological applications, including its biochemical and physiological effects, and its mechanisms of action. In
Scientific Research Applications
Anti-Proliferative Agents
4-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)aniline and its derivatives have been studied for their potential as anti-proliferative agents. For instance, a study synthesized compounds linking triazole and benzimidazole pharmacophores, which exhibited significant in vitro anti-proliferative activity against certain human tumor cell lines, notably showing growth inhibition in renal cancer cells (Sahay & Ghalsasi, 2017).
Self-Aggregation Studies
Another study focused on the self-aggregation properties of compounds like N-((1-((1-ethyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-4-yl)methyl)aniline. This compound demonstrated unique solidification behavior and was investigated for its anticancer potential, utilizing click chemistry for the in situ generation of the triazole moiety (Sahay & Ghalsasi, 2019).
Photoluminescence in Copper(I) Complexes
Research into photoluminescent copper(I) complexes incorporating amido-triazole ligands involved compounds like N-phenyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)aniline. These complexes were explored for their long-lived photoluminescence properties, offering insights into potential applications in materials science (Manbeck, Brennessel, & Eisenberg, 2011).
Sensor for Aniline Recognition
4-Salicylideneamino-3-methyl-1,2,4-triazole-5-thione, a tridentate triazole-based Schiff base, was found effective in selectively detecting toxic aromatic amines like aniline, indicating potential applications in chemical sensing and environmental monitoring (Kumar, Tamilarasan, & Sreekanth, 2011).
Antimicrobial Activity
A study synthesized a series of 1-benzyl/aryl-4-{[(1-aryl-1H-1,2,3-triazol-4-yl)methoxy]methyl}-1H-1,2,3-triazole derivatives, which were evaluated for their antimicrobial activity, showcasing the potential use of these compounds in the development of new antimicrobial agents (Reddy et al., 2016).
Mechanism of Action
Target of Action
The primary target of the compound 4-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)aniline, also known as 4-(1H-1,2,3-benzotriazol-1-ylmethyl)phenylamine, is acetylcholinesterase (AChE) . AChE is a protein with a pivotal role in hydrolyzing acetylcholine (ACh), an important neurotransmitter that exerts its action mainly at the level of cholinergic synapses in both central and peripheral nervous systems .
Mode of Action
The compound interacts with its target, AChE, through a series of molecular interactions. The 1,2,3-triazole ring of the compound is believed to interact with the amino acids present in the active site of AChE . These interactions include electrostatic interaction, Pi-anion interaction, H-bonding, and Van der Waals interaction .
Pharmacokinetics
The pharmacokinetic properties of the compound have been investigated using computational studies . These studies predict the drug-likeness of the compound, which is an important factor in determining its Absorption, Distribution, Metabolism, and Excretion (ADME) properties . .
Result of Action
The result of the compound’s action on AChE can lead to an increase in acetylcholine levels at the synapses, which can have various effects depending on the specific physiological context. For example, in the context of Alzheimer’s disease, where there is a deficiency of acetylcholine, the compound’s action could potentially help to alleviate some of the symptoms .
Safety and Hazards
properties
IUPAC Name |
4-(benzotriazol-1-ylmethyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4/c14-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)15-16-17/h1-8H,9,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJSIHNFDWYIROW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2CC3=CC=C(C=C3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00377441 | |
Record name | 4-[(1H-Benzotriazol-1-yl)methyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00377441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
129075-89-4 | |
Record name | 4-[(1H-Benzotriazol-1-yl)methyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00377441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(1H-Benzotriazol-1-ylmethyl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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